![molecular formula C10H15NO3 B1432025 2-{1,4-Dioxaspiro[4.5]decan-8-yl}-2-hydroxyacetonitrile CAS No. 1803605-23-3](/img/structure/B1432025.png)
2-{1,4-Dioxaspiro[4.5]decan-8-yl}-2-hydroxyacetonitrile
Overview
Description
Scientific Research Applications
Microwave-Assisted Reductive Amination
Compounds like 1,4-Cyclohexanedione monoethylene acetal have been used in studies for microwave-assisted reductive amination processes . This technique is valuable for synthesizing a wide range of amines, which are crucial in pharmaceuticals and fine chemicals.
Synthesis of Serotonin, Melatonin, and Bufotenin Derivatives
The bicyclic frame of similar compounds can be converted into a series of 5-alkoxytryptamine derivatives, including neurotransmitters and hormones like serotonin and melatonin, as well as bufotenin . These substances have various applications in neuroscience research and therapeutic treatments.
Synthesis of L-callipeltose
1,4-Dioxaspiro [4.5]decan-2-one: has been utilized in the synthesis of L-callipeltose, a deoxyamino sugar component of L-callipeltoside A . This sugar is significant in the study of natural products and potential drug discovery.
Palladium-Catalysed Aminocarbonylation
Derivatives such as 2-(1,4-dioxaspiro[4.5]decan-6-yl)acrylamides can be synthesized via palladium-catalysed aminocarbonylation . This process is important for creating compounds with potential medicinal properties.
Novel Aromatization Process
A novel aromatization process allows the conversion of these bicyclic frames into various biologically active molecules . This is crucial for the development of new pharmaceuticals.
Research and Development in Pharmaceuticals
General research into 1, 4- Dioxaspiro[4.5] decane and related products continues to be an area of interest for scientific research at Merck and other institutions . These studies contribute to the ongoing development of new drugs and therapies.
properties
IUPAC Name |
2-(1,4-dioxaspiro[4.5]decan-8-yl)-2-hydroxyacetonitrile |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H15NO3/c11-7-9(12)8-1-3-10(4-2-8)13-5-6-14-10/h8-9,12H,1-6H2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
BTYPCXGSSQRXME-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC2(CCC1C(C#N)O)OCCO2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H15NO3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
197.23 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2-{1,4-Dioxaspiro[4.5]decan-8-yl}-2-hydroxyacetonitrile | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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